Cas no 1798786-48-7 ((S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride)

• Product Name: (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride
• CAS No: 1798786-48-7
• MF: C₁₈H₂₅ClN₂O₂
• MW: 336.8563
• MDL: MFCD28144538
• CID: 4522265
• PubChem ID: 121237541
• Update Time: 2025-07-21

(S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride
• 1-(2,4,6-Trimethylphenyl)-3-[(2S)-4-methylpentanoic acid]imidazolium chloride
• MFCD28144538
• (S)-3-(1-Carboxy-3-methylbutyl)-1-mesityl-1H-imidazol-3-ium chloride
• 1-(2,4,6-Trimethylphenyl)-3-[(2S)-4-methylpentanoic acid]imidazolium chloride, min. 95%
• CS-0167729
• (2S)-4-methyl-2-[3-(2,4,6-trimethylphenyl)imidazol-1-ium-1-yl]pentanoic acid;chloride
• 1798786-48-7

• MDL： MFCD28144538
• Inchi： 1S/C18H24N2O2.ClH/c1-12(2)8-16(18(21)22)19-6-7-20(11-19)17-14(4)9-13(3)10-15(17)5;/h6-7,9-12,16H,8H2,1-5H3;1H/t16-;/m0./s1
• InChI Key： TULITKASNZDSFD-NTISSMGPSA-N
• SMILES： [Cl-].O([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])[N+]1C([H])=C([H])N(C2C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=2C([H])([H])[H])C=1[H])=O

Computed Properties

• Exact Mass: 336.1604557 g/mol
• Monoisotopic Mass: 336.1604557 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 373
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.1
• Molecular Weight: 336.9

Additional information on (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride

(S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride (CAS No. 1798786-48-7)

(S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride (CAS No. 1798786-48-7) is a chiral compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a mesityl group, which contribute to its potential biological activities and applications.

The chiral center in the compound is crucial for its biological activity, as chirality often plays a critical role in the interaction of molecules with biological targets. The presence of the mesityl group (1,3,5-trimethylbenzene) adds to the compound's lipophilicity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride in the development of novel therapeutic agents. One notable area of research is its use as a potent inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the activity of a key enzyme implicated in neurodegenerative diseases, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

In addition to its enzymatic inhibition properties, (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride has shown promise in modulating cellular signaling pathways. Research conducted at the University of California, San Francisco, revealed that this compound can selectively modulate G protein-coupled receptors (GPCRs), which are important targets for drug discovery. The ability to modulate GPCRs with high selectivity and potency makes this compound a valuable tool for both basic research and drug development.

The synthesis of (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride has been optimized to achieve high yields and enantiomeric purity. A recent publication in *Organic Letters* described an efficient synthetic route that utilizes asymmetric catalysis to produce the desired enantiomer with high efficiency. This synthetic method not only enhances the practicality of large-scale production but also ensures the consistency and quality of the final product.

From a pharmacological perspective, (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride has been evaluated for its safety and efficacy in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity profiles at therapeutic concentrations, making it a promising candidate for further clinical evaluation. Preclinical trials have also demonstrated its ability to cross the blood-brain barrier, which is essential for targeting central nervous system disorders.

The potential applications of (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride extend beyond neurodegenerative diseases. Ongoing research is exploring its efficacy in treating other conditions such as cancer and inflammatory disorders. For example, preliminary studies have indicated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival.

In conclusion, (S)-1-(1-Carboxy-3-methylbutyl)-3-mesityl-1H-imidazol-3-ium chloride (CAS No. 1798786-48-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique structural features, combined with its ability to modulate key biological processes, make it an exciting candidate for further investigation and development in the pharmaceutical industry.